Cas no 1388053-92-6 (O-(4-bromo-2-methylphenyl)methylhydroxylamine)

• Product Name: O-(4-bromo-2-methylphenyl)methylhydroxylamine
• CAS No: 1388053-92-6
• MF: C₈H₁₀BrNO
• MW: 216.07510137558
• MDL: MFCD22562784
• CID: 4698207
• PubChem ID: 20595379
• Update Time: 2025-05-21

O-(4-bromo-2-methylphenyl)methylhydroxylamine Chemical and Physical Properties

Names and Identifiers

• O-(4-Bromo-2-methylbenzyl)hydroxylamine
• O-(4-bromo-2-methylphenyl)methylhydroxylamine

• MDL： MFCD22562784
• Inchi： 1S/C8H10BrNO/c1-6-4-8(9)3-2-7(6)5-11-10/h2-4H,5,10H2,1H3
• InChI Key： YPUXTVARLYRKOI-UHFFFAOYSA-N
• SMILES： BrC1C=CC(CON)=C(C)C=1

Computed Properties

• Exact Mass: 214.99458 g/mol
• Monoisotopic Mass: 214.99458 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 121
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 35.2
• Molecular Weight: 216.07

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Bromobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Bromobenzenes

Additional information on O-(4-bromo-2-methylphenyl)methylhydroxylamine

O-(4-Bromo-2-Methylphenyl)methylhydroxylamine: A Comprehensive Overview

O-(4-Bromo-2-Methylphenyl)methylhydroxylamine, with the CAS number 1388053-92-6, is a compound of significant interest in the field of organic chemistry and materials science. This compound, often referred to as O-(4-bromo-2-methylphenyl)methylhydroxylamine, has garnered attention due to its unique structural properties and potential applications in various chemical processes. Recent advancements in synthetic methodologies and its utilization in drug discovery have further highlighted its importance.

The molecular structure of O-(4-bromo-2-methylphenyl)methylhydroxylamine consists of a methyl group attached to a hydroxylamine moiety, which is further connected to a substituted phenyl ring. The phenyl ring is substituted with a bromine atom at the para position and a methyl group at the ortho position, giving rise to its distinctive name. This substitution pattern imparts unique electronic and steric properties to the molecule, making it suitable for various chemical transformations.

Recent studies have explored the synthesis of O-(4-bromo-2-methylphenyl)methylhydroxylamine through innovative routes, including microwave-assisted synthesis and catalytic methods. These methods not only enhance the efficiency of the synthesis process but also minimize environmental impact, aligning with current green chemistry principles. The compound has been employed as an intermediate in the synthesis of bioactive molecules, particularly in the development of novel pharmaceutical agents.

In terms of applications, O-(4-bromo-2-methylphenyl)methylhydroxylamine has shown promise in the field of materials science. Its ability to act as a reducing agent in organic reactions has been leveraged in the synthesis of advanced materials, such as conductive polymers and nanoparticles. Additionally, its role in click chemistry reactions has been explored, further expanding its utility in modern chemical research.

Recent research has also focused on the catalytic properties of O-(4-bromo-2-methylphenyl)methylhydroxylamine derivatives. Studies have demonstrated their potential as catalysts in asymmetric synthesis, offering new avenues for enantioselective reactions. This development underscores the compound's versatility and its growing significance in both academic and industrial settings.

Moreover, the compound's stability under various reaction conditions has been extensively studied, providing insights into its suitability for large-scale chemical processes. Its resistance to oxidation and ability to function under mild reaction conditions make it an attractive candidate for industrial applications.

In conclusion, O-(4-bromo-2-methylphenyl)methylhydroxylamine (CAS No: 1388053-92-6) stands out as a versatile compound with diverse applications across multiple disciplines. Its unique structure, combined with recent advancements in synthetic and catalytic methodologies, positions it as a key player in contemporary chemical research. As ongoing studies continue to uncover new potentials, this compound is poised to make significant contributions to both scientific innovation and industrial progress.